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Compound of Interest

Compound Name: WAY-100635 maleate

Cat. No.: B15614879

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

subcutaneous (s.c.) administration of WAY-100635 to rats for research purposes. WAY-100635

is a potent and selective 5-HT1A receptor antagonist and also exhibits potent agonist activity at

the dopamine D4 receptor.[1][2][3] This dual activity should be considered when designing

experiments and interpreting results.
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Parameter Recommendation Source(s)

Needle Gauge 23-26 G [4][5][6]

Needle Length 13-25 mm (5/8") [4][5]

Maximum Injection Volume per

Site
5-10 ml [7][8]

Recommended Injection

Volume for Drug Administration
1 ml/kg [9]

Injection Site

Loose skin over the

shoulders/scruff of the neck,

dorsolateral thorax, flank

[7][10]

Reported Subcutaneous Dosages of WAY-100635 in Rats
Dosage Range Rat Strain

Experimental
Context

Source(s)

0.3 - 1 mg/kg Not Specified
Prevention of spatial

learning impairment
[11]

0.3 mg/kg/day Not Specified

Prevention of

fluoxetine-induced

sexual dysfunction

[9]

1 mg/kg Sprague-Dawley
Attenuation of nicotine

withdrawal signs
[1]

5, 10, 20 mg/kg Wistar
Facilitation of lordosis

behavior
[12]

0.4 mg/kg Not Specified

Assessment of

motor/exploratory

behaviors

[13]

0.3 - 3 mg/kg (i.v.) Wistar

Effects on the

micturition-reflex

pathway

[14]
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Experimental Protocols
Preparation of WAY-100635 Solution

Vehicle Selection: WAY-100635 is commonly dissolved in 0.9% sterile saline for

subcutaneous injection in rats.[9]

Calculating the Concentration:

Determine the desired dose in mg/kg.

Determine the injection volume in ml/kg (a common volume is 1 ml/kg).

Calculate the required concentration (mg/ml) using the following formula: Concentration

(mg/ml) = Dose (mg/kg) / Injection Volume (ml/kg)

Dissolution:

Weigh the required amount of WAY-100635 powder.

Add the calculated volume of sterile 0.9% saline.

Vortex or sonicate the solution until the compound is fully dissolved.

It is recommended to warm the solution to room or body temperature before injection to

minimize discomfort to the animal.[6][15]

Filter the solution through a 0.22 µm sterile filter into a sterile vial.

Subcutaneous Injection Protocol for Rats
This protocol is based on standard, humane procedures for subcutaneous injections in rats.[7]

[15][16][17]

Animal Restraint:

Properly restrain the rat. This can be achieved by firmly grasping the loose skin at the

scruff of the neck with one hand. For larger or more active rats, a two-person approach or

a restraint device may be necessary.[7][17]
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Site Preparation:

The preferred injection site is the loose skin over the shoulders and back of the neck.[7]

[10]

Disinfection of the injection site with 70% alcohol is recommended but may not be

mandatory depending on institutional guidelines.[7]

Injection Procedure:

Using your non-dominant hand (the one holding the scruff), create a "tent" of skin.[7][18]

With your dominant hand, hold the syringe with the needle bevel facing up.[7]

Insert the needle at the base of the skin tent at a shallow angle (approximately 30-45

degrees) to the body.[4][15]

Gently pull back on the plunger (aspirate) to ensure the needle is not in a blood vessel. If

blood appears in the syringe hub, withdraw the needle and select a new injection site with

a fresh needle.[7][17][18]

If no blood is aspirated, slowly and steadily inject the solution.[17]

Withdraw the needle and apply gentle pressure to the injection site for a few seconds to

prevent leakage.[15]

Post-Injection Monitoring:

Return the rat to its home cage.

Observe the animal for any adverse reactions, such as distress, swelling at the injection

site, or changes in behavior.
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Caption: Workflow for subcutaneous injection of WAY-100635 in rats.
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Signaling Pathways of WAY-100635
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Caption: Dual mechanism of action of WAY-100635.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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